4-Methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-methyl-5-(2-methylfuran-3-yl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C9H11N3O/c1-5-8(11-12-9(5)10)7-3-4-13-6(7)2/h3-4H,1-2H3,(H3,10,11,12)
• InChI Key: QFBVYACJIWYKOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1N)C2=C(OC=C2)C

Description

4-Methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine is a pyrazole derivative featuring a 3-(2-methylfuran-3-yl) substituent and a methyl group at the 4-position. Pyrazol-5-amine scaffolds are widely utilized in medicinal chemistry due to their versatility as intermediates in synthesizing bioactive molecules, including kinase inhibitors and thrombin inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine typically involves the reaction of 2-methylfuran-3-carbaldehyde with hydrazine derivatives under controlled conditions. The reaction proceeds through the formation of a hydrazone intermediate, which cyclizes to form the pyrazole ring. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and specific reaction conditions would be tailored to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound, potentially altering its functional groups.

Substitution: The compound can participate in substitution reactions where one of its substituents is replaced by another group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or ketone derivatives, while reduction could produce amine or alcohol derivatives.

Scientific Research Applications

4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of diseases such as cancer and neurological disorders.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-Methyl-3-(2-methylfuran-3-yl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Substituent Effects at the 3-Position

The 3-position of the pyrazol-5-amine core is critical for modulating biological activity. A comparative analysis of substituents is provided below:

Compound Name	3-Position Substituent	Key Properties/Effects	Biological Relevance
Target Compound	2-Methylfuran-3-yl	- Moderate steric bulk	Potential H-bonding via furan oxygen
3-(4-Ethylphenyl)-1H-pyrazol-5-amine	4-Ethylphenyl	- Increased hydrophobicity	Intermediate for kinase inhibitors
3-[2-(Trifluoromethyl)phenyl]-1H-pyrazol-5-amine	2-(Trifluoromethyl)phenyl	- Strong electron-withdrawing effect	Enhanced metabolic stability
4-Methyl-3-(2-thienyl)-1H-pyrazol-5-amine	2-Thienyl	- Sulfur atom increases polarizability	Altered binding affinity vs. furan
3-(Pyridin-4-yl)-1H-pyrazol-5-amine	Pyridin-4-yl	- Basic nitrogen enhances solubility	p38αMAP kinase inhibition

Key Observations :

• This contrasts with sulfur-containing thienyl analogs (e.g., 2-thienyl), which lack H-bonding capacity but exhibit higher polarizability .

Physicochemical and Computational Insights

• DFT Calculations : Studies on analogs (e.g., ) reveal that substituents alter NMR chemical shifts due to changes in electron density. The furan’s oxygen atom likely induces deshielding effects compared to thienyl or phenyl groups.
• Crystallography : Tools like SHELX and ORTEP-3 have been used to resolve structures of related compounds, highlighting conformational flexibility influenced by substituents.

Biological Activity

4-Methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine is a nitrogen-containing heterocyclic compound notable for its potential biological activities. This compound features a pyrazole ring substituted with a methyl group at the 4-position and a 2-methylfuran group at the 3-position, contributing to its unique chemical properties and biological interactions.

• Molecular Formula : C₉H₁₁N₃O
• Molecular Weight : 177.20 g/mol
• Structure : The presence of both nitrogen atoms in the pyrazole ring and the furan moiety enhances its reactivity and interaction with biological targets.

Biological Activity Overview

Research indicates that 4-Methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine exhibits diverse biological activities, including:

• Antitumor Activity : Preliminary studies suggest that this compound may inhibit the proliferation of various cancer cell lines, indicating potential as an anticancer agent.
• Enzyme Interaction : The compound is believed to interact with specific enzymes or receptors, potentially inhibiting or activating their functions, which could be crucial for therapeutic applications.
• Signaling Pathway Modulation : It may influence various signaling pathways, suggesting efficacy in treating diseases linked to these pathways.

The mechanism of action for 4-Methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine is likely related to its ability to bind to specific biological targets. This binding can lead to modulation of enzyme activity or receptor signaling, which is essential for its therapeutic potential.

Structure-Activity Relationship (SAR)

The structural characteristics of 4-Methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine play a significant role in its biological activity. The following table summarizes compounds with similar structures and their respective activities:

Compound Name	Structural Features	Biological Activity
4-Ethyl-1-methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-am	Contains an ethyl group instead of methyl	Antitumor activity
4-Methyl-3-(2-furyl)-1H-pyrazol-5-am	Contains a furan ring instead of methylfuran	Antimicrobial properties
4-Methyl-3-(3-thienyl)-1H-pyrazol-5-am	Substituted with a thiophene ring	Potential anti-inflammatory effects
4-Methyl-3-(3-pyridyl)-1H-pyrazol-5-am	Contains a pyridine ring	Neuroprotective effects

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of derivatives of this compound, demonstrating varying levels of biological activity:

• Antitumor Studies : In vitro assays have shown that derivatives of 4-Methyl-3-(2-methylfuran-3-YL)-1H-pyrazol-5-amine exhibit significant inhibition against cancer cell lines such as MCF–7 (breast cancer) and HCT–15 (colon cancer). For instance, one study reported IC₅₀ values in the micromolar range for certain derivatives .
• Enzyme Inhibition : Molecular docking studies have indicated that these compounds can effectively bind to active sites of kinases involved in cancer progression, suggesting their potential as targeted therapies .